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Compound of Interest

Compound Name: Conteltinib

Cat. No.: B606762

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility and
stability of conteltinib, a potent multi-kinase inhibitor, for its effective use in in vitro cell culture
applications.

Introduction to Conteltinib

Conteltinib (also known as CT-707) is a powerful inhibitor of several tyrosine kinases,
including Anaplastic Lymphoma Kinase (ALK), Focal Adhesion Kinase (FAK), and Proline-rich
Tyrosine Kinase 2 (Pyk2).[1][2] Its ability to disrupt key signaling pathways makes it a valuable
tool for cancer research and drug development.[2][3] Conteltinib has demonstrated significant
anti-tumor activities in preclinical studies and is being investigated in clinical trials for various
cancers, including non-small cell lung cancer.[3][4]

Conteltinib Signaling Pathways

Conteltinib exerts its biological effects by inhibiting critical signaling pathways involved in cell
proliferation, survival, migration, and angiogenesis.[2] Specifically, it targets:

e ALK Signaling: In cancers driven by ALK rearrangements, conteltinib inhibits the
constitutively active ALK fusion protein, thereby blocking downstream pathways such as the
PI3K/AKT, JAK/STAT, and RAS/MEK/ERK pathways.[3][5]
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e FAK Signaling: As a potent FAK inhibitor (IC50 of 1.6 nM), conteltinib disrupts focal
adhesion dynamics, which are crucial for cell adhesion, migration, and invasion.[1][6][7]

Below is a diagram illustrating the primary signaling pathways inhibited by conteltinib.
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Caption: Conteltinib inhibits ALK, FAK, and Pyk2 signaling pathways.

Solubility of Conteltinib

The solubility of conteltinib is a critical factor for its use in cell-based assays. It is important to
prepare stock solutions in an appropriate solvent and to be aware of its solubility limits in
agueous media.

Solubility in Common Solvents
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Solvent Solubility Notes
Use fresh, anhydrous DMSO
as moisture can reduce
DMSO 25 mg/mL (39.31 mM)[1][6] solubility.[1] Ultrasonic
treatment may be needed to
fully dissolve the compound.[6]
Water Insoluble[6]
Ethanol Insoluble[6]

Formulations for In Vivo and In Vitro Use

For specific applications, conteltinib can be prepared in various formulations to enhance its

solubility and delivery.

Application Formulation Components Final Concentration
_ 10% DMSO, 40% PEG300,
In Vitro ) > 2.08 mg/mL (3.27 mM)[6]
5% Tween-80, 45% Saline
, 10% DMSO, 90% (20% SBE-
In Vitro ) ) > 2.08 mg/mL (3.27 mM)[6]
B-CD in Saline)
In Vivo (Oral) 10% DMSO, 90% Corn OiIl = 2.08 mg/mL (3.27 mM)[6]

Stability of Conteltinib in Solution

Proper storage of conteltinib stock solutions is essential to maintain its activity.

Storage Condition Solvent Stability Duration
-20°C Powder 3 years[6]

-20°C In solvent 1 year[6][8]

-80°C In solvent 2 years[6][8]
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Note: It is highly recommended to aliquot stock solutions into single-use volumes to avoid
repeated freeze-thaw cycles.[6][9]

Protocol for Preparing Conteltinib for Cell Culture

This protocol describes the preparation of a conteltinib stock solution and its dilution into cell
culture medium for use in cellular assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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